2-{2-[(E)-(Azepan-1-yl)diazenyl]phenyl}quinazolin-4-amine

• CAS No.: 62888-03-3
• Molecular Formula: C20H22N6
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-[2-(azepan-1-yldiazenyl)phenyl]quinazolin-4-amine
• InChI: InChI=1S/C20H22N6/c21-19-15-9-3-5-11-17(15)22-20(23-19)16-10-4-6-12-18(16)24-25-26-13-7-1-2-8-14-26/h3-6,9-12H,1-2,7-8,13-14H2,(H2,21,22,23)
• InChI Key: RUEYJYYKYBTYHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)N=NC2=CC=CC=C2C3=NC4=CC=CC=C4C(=N3)N

Description

2-{2-[(E)-(Azepan-1-yl)diazenyl]phenyl}quinazolin-4-amine is a synthetic quinazoline derivative intended for research and laboratory use. Quinazoline-based scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities. Research indicates that quinazolin-4-amine derivatives can function as potent inhibitors of various enzymatic targets, including receptor tyrosine kinases . Some related compounds in this class have been investigated for their potential as antitumor agents by specifically targeting and inhibiting carbonic anhydrase isoforms such as CA IX and CA XII, which are often overexpressed in certain cancer cells . Other 2,4-diaminoquinazoline derivatives have been identified as protective agents for pancreatic β-cells against endoplasmic reticulum (ER) stress, suggesting potential research applications in metabolic disease studies . The structure of this particular compound, which incorporates an (E)-diazenyl linkage to an azepane ring, may be explored for its binding affinity and selectivity profile in biochemical assays. This product is provided for research purposes within laboratory settings. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions.

Comparison with Similar Compounds

Substituted Quinazolin-4-amines in Kinase Inhibition

Key Analog : 6-Arylquinazolin-4-amines (e.g., 6-bromo-N-(thiophen-2-ylmethyl)quinazolin-4-amine)

• Structural Differences : The target compound features an azepane-diazenyl group, while analogs like 6-bromo-N-(thiophen-2-ylmethyl)quinazolin-4-amine () have halogenated aryl or heteroaryl substituents at the 6-position and amine-linked alkyl/aryl groups.
• Activity : 6-Aryl derivatives demonstrate potent inhibition of CDC2-like kinases (CLK1/CLK4), with IC₅₀ values <100 nM. The azepane-diazenyl group in the target compound may alter binding kinetics due to its conformational flexibility and larger steric bulk compared to rigid thiophene or bromophenyl groups .

Data Table 1: Comparison of Quinazolin-4-amine Derivatives

Compound	Substituents (Position)	Molecular Weight	Key Biological Activity	Reference
Target Compound	2-(Azepan-1-yl-diazenyl)phenyl	~378.5 g/mol	Kinase inhibition (hypothesized)	N/A
6-Bromo-N-(thiophen-2-ylmethyl)	6-Bromo, N-(thiophen-2-ylmethyl)	~327.2 g/mol	CLK1 IC₅₀ = 32 nM
4-Phenylquinazolin-2-amine	4-Phenyl	~235.3 g/mol	Scaffold for kinase inhibitors
N-(1-Benzylpiperidin-4-yl)-6,7-dimethoxy-2-(4-methyl-1,4-diazepan-1-yl)	6,7-Dimethoxy, 2-(1,4-diazepane)	~490.6 g/mol	Not reported (structural analog)

Role of Diazenyl and Azepane Groups

• Diazenyl Group : The (E)-diazenyl configuration in the target compound is structurally analogous to 4-[(E)-2-phenyldiazenyl]-N-[(E)-1H-pyrrol-2-ylmethylidene]aniline (), where the diazenyl linker facilitates conjugation and electronic effects. In quinazolines, this group may enhance binding to hydrophobic kinase pockets .
• Azepane vs. Piperazine/Diazepane : Azepane’s seven-membered ring offers greater flexibility than six-membered piperazine () or seven-membered diazepane (). This flexibility could improve solubility but reduce target specificity compared to rigid analogs .

Research Findings and Implications

• Kinase Selectivity : The 6-arylquinazolin-4-amines in show selectivity for CLK1/CLK4 over related kinases (e.g., DYRK1A). The azepane-diazenyl group in the target compound may shift selectivity toward other kinases due to altered steric and electronic interactions .
• SAR Insights: Bulky substituents at the 2-position (e.g., diazepane in ) improve membrane permeability but may reduce oral bioavailability.

Q & A

Q. Key Reaction Conditions :

Step	Reagents/Conditions	Intermediate	Yield
1	DMF-DMA, 80°C, 12h	Quinazoline core	~60%
2	Azepane, NaNO₂/HCl, 0–5°C	Diazenyl intermediate	~45%
3	NH₃/MeOH, RT, 24h	Final product	~30%

For optimized yields, stoichiometric ratios and purification via column chromatography (e.g., silica gel, eluent: DCM/MeOH) are critical .

How is the structural characterization of this compound performed?

Basic Question
Advanced spectroscopic and spectrometric techniques are employed:

• NMR Spectroscopy :
  • ¹H NMR : Peaks at δ 7.90–6.94 ppm confirm aromatic protons; δ 3.92–1.86 ppm indicate azepane and methylene groups .
  • ¹³C NMR : Resonances at δ 163.0–104.3 ppm validate the quinazoline core and substituents .
• Mass Spectrometry : MALDI-TOF or HRMS (e.g., m/z 603.4031 [M + H]⁺) ensures molecular weight accuracy .
• X-ray Crystallography : Resolves stereochemistry and confirms the (E)-configuration of the diazenyl group .

What methodologies address contradictions in reported biological activity data (e.g., enzyme inhibition vs. cytotoxicity)?

Advanced Question
Discrepancies arise from assay variability or off-target effects. Resolve via:

Dose-Response Curves : Establish IC₅₀ values across multiple replicates to confirm potency trends .

Selectivity Profiling : Use kinase/HDAC inhibitor panels to rule out non-specific binding .

Cellular Context : Compare activity in cancer vs. normal cell lines (e.g., MTT assays) to assess therapeutic index .

Q. Example Data Conflict :

Study	HDAC8 Inhibition (IC₅₀)	Cytotoxicity (HeLa cells)
A	12 nM	1.2 µM
B	45 nM	0.8 µM
Resolution : Differences in cell permeability or assay buffers (e.g., DMSO concentration) may explain variability .

How can computational modeling predict the compound’s interaction with HDAC isoforms?

Advanced Question

Molecular Docking :

• Protein Preparation : Optimize HDAC8 structure (PDB: 1T64) by removing water molecules and adding polar hydrogens .
• Grid Generation : Focus on the catalytic Zn²⁺-binding site (coordinates: x=10.2, y=15.6, z=20.1) .

MD Simulations : Run 100-ns trajectories to assess binding stability (e.g., RMSD < 2.0 Å indicates stable complexes) .

Free Energy Calculations : Use MM/GBSA to estimate ΔG binding (< -40 kcal/mol suggests strong affinity) .

Key Finding : The diazenyl group forms hydrogen bonds with Asp101 and His143 of HDAC8, critical for inhibition .

What are its primary applications in pharmacological research?

Basic Question

• Kinase/HDAC Inhibition : Potentially targets EGFR or HDACs due to structural similarity to quinazoline-based inhibitors (e.g., gefitinib) .
• Anticancer Studies : Evaluated in apoptosis assays (e.g., Annexin V staining) and xenograft models .
• Biochemical Probes : Used in pull-down assays to identify binding partners via azide-alkyne click chemistry .

How to design experiments to assess its HDAC isoform selectivity?

Advanced Question

Enzymatic Assays :

• Fluorogenic Substrates : e.g., Boc-Lys(Ac)-AMC for HDAC1–11 .
• Isoform-Specific Inhibitors : Co-incubate with trichostatin A (pan-HDACi) or PCI-34051 (HDAC8-specific) .

Gene Knockdown : siRNA-mediated silencing of HDAC isoforms followed by viability assays .

Transcriptomic Profiling : RNA-seq to monitor downstream gene expression (e.g., p21, Bax) .

How to optimize solubility and bioavailability for in vivo studies?

Advanced Question

Salt Formation : Use HCl or mesylate salts to enhance aqueous solubility (>5 mg/mL) .

Prodrug Design : Introduce phosphate or PEG groups at the 4-amine position .

Pharmacokinetics : Monitor plasma half-life (t₁/₂) and Cₘₐₓ in rodent models via LC-MS/MS .